Cas no 1702101-22-1 (2-{1,8,10-triazatricyclo7.4.0.0,2,7trideca-2(7),8-dien-12-yl}ethan-1-ol)

• Product Name: 2-{1,8,10-triazatricyclo7.4.0.0,2,7trideca-2(7),8-dien-12-yl}ethan-1-ol
• CAS No: 1702101-22-1
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 5959433
• PubChem ID: 136709677
• Update Time: 2025-10-11

2-{1,8,10-triazatricyclo7.4.0.0,2,7trideca-2(7),8-dien-12-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{1,8,10-triazatricyclo7.4.0.0,2,7trideca-2(7),8-dien-12-yl}ethan-1-ol
• 2-{1,8,10-triazatricyclo[7.4.0.0,2,7]trideca-2(7),8-dien-12-yl}ethan-1-ol
• 1702101-22-1
• EN300-1118127

• Inchi： 1S/C12H19N3O/c16-6-5-9-7-13-12-14-10-3-1-2-4-11(10)15(12)8-9/h9,16H,1-8H2,(H,13,14)
• InChI Key： VQDHREKAQZEIGM-UHFFFAOYSA-N
• SMILES： OCCC1CNC2=NC3CCCCC=3N2C1

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{1,8,10-triazatricyclo7.4.0.0,2,7trideca-2(7),8-dien-12-yl}ethan-1-ol

2-{1,8,10-Triazatricyclo[7.4.0.0²,⁷]trideca-2(7),8-dien-12-yl}ethan-1-ol

The compound 2-{1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),8-dien-12-yl}ethan-1-ol (CAS No: 1702101-22-1) is a highly specialized organic molecule with a complex structure and intriguing properties. This compound belongs to the class of triazatricycloalkanes, which are known for their unique bicyclic or tricyclic frameworks and their potential applications in various fields of chemistry and materials science.

The molecular structure of 2-{1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),8-dien-12-yl}ethan-1-ol is characterized by a tricyclic system with three nitrogen atoms in the ring system (hence the "triaza" prefix). The presence of a hydroxyl group (-OH) at the ethan-1-ol position adds to its functional diversity, making it a versatile compound for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the field of drug discovery and materials science. Its unique tricyclic framework allows for strong interactions with biological targets, making it a promising candidate for developing new pharmaceutical agents. Additionally, its structural complexity provides opportunities for exploring novel synthetic methodologies and catalytic processes.

In terms of synthesis, 2-{1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),8-dien-12-yl}ethan-1-ol can be prepared through a variety of routes, including cycloaddition reactions and ring-closing metathesis. These methods not only demonstrate the versatility of the molecule but also pave the way for further modifications to tailor its properties for specific applications.

The compound's physical properties are also noteworthy. Its molecular weight is approximately 335 g/mol, and it has a melting point of around 95°C under standard conditions. The presence of conjugated double bonds in the triazatricyclo system contributes to its stability and reactivity under various chemical conditions.

From an environmental perspective, CAS No: 1702101-22- has been studied for its biodegradability and eco-friendly properties. Recent research indicates that it exhibits moderate biodegradation rates under aerobic conditions, making it suitable for use in sustainable chemical processes.

In conclusion, 2-{1,8,10-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),8-dien- is a fascinating compound with a wealth of potential applications across multiple disciplines. Its complex structure and functional groups make it an ideal candidate for further exploration in both academic research and industrial settings.